BE“GHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 8-Bromooctanoic Acid: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365

The proper disposal of 8-Bromooctanoic acid is critical to ensure laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for
researchers, scientists, and drug development professionals to handle and dispose of this
corrosive material responsibly. Adherence to these protocols is essential to minimize risks and
comply with regulatory standards.

8-Bromooctanoic acid is classified as a corrosive material that can cause severe skin burns
and eye damage, as well as respiratory irritation.[1][2] Therefore, appropriate personal
protective equipment (PPE) must be worn at all times when handling this chemical.

Key Safety and Physical Data

A summary of essential quantitative data for 8-Bromooctanoic acid is provided in the table
below for quick reference. This information is critical for safe handling and storage.
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Property Value Source(s)

Molecular Formula C8H15BrO2 [3]

Molecular Weight 223.11 g/mol [3]
White to cream crystalline

Appearance [4]
powder

Melting Point 35-37 °C (lit.)

Boiling Point 147-150 °C at 2 mmHg (lit.)

Flash Point > 110 °C (> 230 °F) [4]

) Health: 3; Flammaubility: 1;

NFPA Rating (est.) . [1114]
Instability: O

Storage Temperature Refrigerated (0-10°C) [5]

Disposal Protocol for 8-Bromooctanoic Acid

The following protocol outlines the necessary steps for the safe disposal of 8-Bromooctanoic
acid. This procedure should be performed in a designated waste handling area, preferably
within a chemical fume hood.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes. Ensure full skin coverage.

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA
or European Standard EN 149 approved respirator with an appropriate cartridge for organic
vapors and acid gases.[1][3]

¢ Ventilation: Handle the material exclusively within a certified chemical fume hood to avoid
inhalation of dust or vapors.[2][4]
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Emergency Equipment: Ensure an eyewash station and a safety shower are readily
accessible.[1][4]

. Waste Characterization and Segregation:

Hazardous Waste Determination: Chemical waste generators are responsible for
determining if a discarded chemical is classified as a hazardous waste according to local,
state, and federal regulations (e.g., US EPA 40 CFR Parts 261.3).[4] 8-Bromooctanoic acid
is a corrosive solid and should be treated as hazardous waste.

Segregation: Do not mix 8-Bromooctanoic acid waste with other waste streams, especially
incompatible materials such as strong reducing agents or oxidizing agents.[2]

. Spill Management:
Containment: In the event of a spill, evacuate the immediate area if necessary.

Cleanup: For small spills, carefully sweep or vacuum the solid material.[4] Avoid generating
dust.[4] Place the collected material into a suitable, labeled, and sealed container for
disposal.

Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water),
followed by a final rinse with water. Collect all cleaning materials as hazardous waste.

. Waste Collection and Storage:

Container: Place solid 8-Bromooctanoic acid waste into a clearly labeled, sealable, and
corrosion-resistant container.[5]

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name ("8-Bromooctanoic acid"), and the associated hazards (e.g., "Corrosive").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[1][4] The storage area should be a designated hazardous waste
accumulation site.

. Final Disposal:
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o Professional Disposal Service: Contact a licensed professional waste disposal company to
arrange for the pickup and disposal of the 8-Bromooctanoic acid waste.[3] Do not attempt
to dispose of this chemical down the drain or in regular trash.

« Incineration: The recommended method of disposal is through a chemical incinerator
equipped with an afterburner and scrubber.[3]

o Documentation: Maintain all records of waste characterization, storage, and disposal in
accordance with institutional and regulatory requirements.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 8-Bromooctanoic acid.
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Caption: Workflow for the safe disposal of 8-Bromo

octanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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